![molecular formula C18H16BrNO3 B279434 3-[2-(4-bromophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one](/img/structure/B279434.png)
3-[2-(4-bromophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-[2-(4-bromophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as BAY 11-7082, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. The compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for further investigation.
Mechanism of Action
3-[2-(4-bromophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one 11-7082 exerts its effects through the inhibition of NF-κB, a transcription factor that regulates the expression of a wide range of genes involved in inflammation, immunity, and cell survival. By inhibiting NF-κB, this compound 11-7082 can induce apoptosis in cancer cells, reduce inflammation, and inhibit viral replication.
Biochemical and Physiological Effects:
This compound 11-7082 has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, the compound has also been shown to inhibit the expression of pro-inflammatory cytokines, reduce oxidative stress, and modulate the immune response.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[2-(4-bromophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one 11-7082 in lab experiments is its specificity for NF-κB inhibition. This allows researchers to investigate the role of NF-κB in various biological processes without the confounding effects of other signaling pathways. However, one limitation of using this compound 11-7082 is its potential toxicity, as high doses of the compound have been shown to induce cell death in non-cancerous cells.
Future Directions
There are several potential future directions for research involving 3-[2-(4-bromophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one 11-7082. One area of interest is the development of novel anti-cancer therapies that target NF-κB inhibition. Another potential application is the use of this compound 11-7082 as an adjuvant therapy in viral infections. Additionally, further research is needed to investigate the potential side effects and toxicity of the compound, as well as its pharmacokinetics and pharmacodynamics in vivo.
Synthesis Methods
The synthesis of 3-[2-(4-bromophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one 11-7082 involves the reaction of 4-bromobenzoyl chloride with 2-oxoethyl acetate, followed by the addition of ethylamine and sodium hydroxide. The resulting product is then purified through recrystallization to yield this compound 11-7082 in its final form.
Scientific Research Applications
3-[2-(4-bromophenyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one 11-7082 has been extensively studied for its potential therapeutic applications in various fields of scientific research. In the field of oncology, the compound has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in the development and progression of cancer. This inhibition has been shown to induce apoptosis, or programmed cell death, in cancer cells, making this compound 11-7082 a potential anti-cancer agent.
In the field of virology, this compound 11-7082 has been shown to inhibit the replication of several viruses, including hepatitis B and C, HIV, and influenza. This inhibition is thought to occur through the suppression of NF-κB activity, which is necessary for viral replication.
Properties
Molecular Formula |
C18H16BrNO3 |
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Molecular Weight |
374.2 g/mol |
IUPAC Name |
3-[2-(4-bromophenyl)-2-oxoethyl]-1-ethyl-3-hydroxyindol-2-one |
InChI |
InChI=1S/C18H16BrNO3/c1-2-20-15-6-4-3-5-14(15)18(23,17(20)22)11-16(21)12-7-9-13(19)10-8-12/h3-10,23H,2,11H2,1H3 |
InChI Key |
LJAMKGMFVJCKJT-UHFFFAOYSA-N |
SMILES |
CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)Br)O |
Canonical SMILES |
CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)Br)O |
Origin of Product |
United States |
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